Trimipramine

Specification

• Description: Trimipramine is a dibenzoazepine that is 10,11-dihydro-5H-dibenzo[b,f]azepine substituted by a 3-(dimethylamino)-2-methylpropyl group at the nitrogen atom. It is used as an antidepressant. It has a role as an antidepressant, an environmental contaminant and a xenobiotic. It is a dibenzoazepine and a tertiary amino compound. It is functionally related to an imipramine.; Tricyclic antidepressant similar to imipramine, but with more antihistaminic and sedative properties.; Trimipramine is a Tricyclic Antidepressant.; Trimipramine is a tricyclic antidepressant used in the therapy of major (endogenous) as well as reactive (exogenous) depression. In clinical trials, trimipramine therapy was not associated with an increased rate of elevations in serum aminotransferase levels, and it has yet to be linked to instances of clinically apparent acute liver injury.; Trimipramine is only found in individuals that have used or taken this drug. It is a tricyclic antidepressant similar to imipramine, but with more antihistaminic and sedative properties. [PubChem]Trimipramine's mechanism of action differs from other tricyclic antidepressants. Trimipramine acts by decreasing the reuptake of norepinephrine and serotonin (5-HT).; Tricyclic antidepressant similar to IMIPRAMINE, but with more antihistaminic and sedative properties.; See also: Trimipramine Maleate (has salt form).
• CAS No.: 739-71-9
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N,2-trimethylpropan-1-amine
• Standard InChI: InChI=1S/C20H26N2/c1-16(14-21(2)3)15-22-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)22/h4-11,16H,12-15H2,1-3H3
• Standard InChI Key: ZSCDBOWYZJWBIY-UHFFFAOYSA-N
• SMILES: CC(CN1C2=CC=CC=C2CCC3=CC=CC=C31)CN(C)C
• Canonical SMILES: CC(CN1C2=CC=CC=C2CCC3=CC=CC=C31)CN(C)C
• Appearance: Solid powder
• Melting Point: 45 °C